2-[[5-[4-(Difluoromethoxy)phenyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2,4-difluorophenyl)ethanone

Specification

• CAS No.: 7168-29-8
• Molecular Formula: C19H15F4N3O2S
• Molecular Weight: 425.4 g/mol
• IUPAC Name: 2-[[5-[4-(difluoromethoxy)phenyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2,4-difluorophenyl)ethanone
• Standard InChI: InChI=1S/C19H15F4N3O2S/c1-2-26-17(11-3-6-13(7-4-11)28-18(22)23)24-25-19(26)29-10-16(27)14-8-5-12(20)9-15(14)21/h3-9,18H,2,10H2,1H3
• Standard InChI Key: MBBXLSQSPRTYAS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=C(C=C(C=C2)F)F)C3=CC=C(C=C3)OC(F)F

Introduction

2-[[5-[4-(Difluoromethoxy)phenyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2,4-difluorophenyl)ethanone is a complex organic compound belonging to the class of triazole derivatives. It features a triazole ring, which is significant in medicinal chemistry due to its ability to interact with various biological targets. This compound is synthesized through advanced organic chemistry techniques, often involving multiple steps and specific reagents.

Key Features:

• Molecular Formula: C19H15F4N3O2S

• CAS Number: 7168-29-8

• Biological Activities: Potential antifungal and anticancer properties

Synthesis and Characterization

The synthesis of this compound typically involves several steps, including the formation of the triazole ring and the incorporation of the difluoromethoxy and difluorophenyl groups. Monitoring reactions via thin-layer chromatography (TLC) and characterizing products using nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) are crucial for ensuring the purity and yield of the final product.

Synthesis Steps:

• Triazole Ring Formation: This involves the reaction of appropriate precursors to form the triazole core.

• Introduction of Difluoromethoxy Group: This step involves attaching the difluoromethoxy group to the phenyl ring.

• Incorporation of Difluorophenyl Group: The final step involves linking the difluorophenyl group to the ethanone moiety.

Structural Features:

• Triazole Ring: Central to its biological activity.

• Difluoromethoxy Group: Enhances lipophilicity and potential biological activity.

• Difluorophenyl Group: Contributes to the compound's reactivity and interaction with biological targets.

Biological Activities and Potential Applications

This compound is studied for its potential antifungal and anticancer properties. The mechanism of action typically involves interaction with specific enzymes or receptors, modulating their activity. Further research is needed to optimize its efficacy and reduce potential side effects through structural modifications.

Potential Applications:

• Antifungal Agents: Due to its triazole core, which is common in antifungal drugs.

• Anticancer Agents: Its ability to interact with biological targets makes it a candidate for cancer therapy.

Comparison with Similar Compounds

While specific data on this compound is limited, similar triazole derivatives have shown promising biological activities. For instance, compounds like N-[4-(difluoromethoxy)phenyl]-2-(5-ethyl-1-benzofuran-3-yl)acetamide exhibit antimicrobial and anticancer properties, highlighting the potential of difluoromethoxy-containing compounds in drug development.

Comparison Table:

Compound Name	Molecular Formula	Unique Features	Biological Activity
2-[[5-[4-(Difluoromethoxy)phenyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2,4-difluorophenyl)ethanone	C19H15F4N3O2S	Triazole ring, difluoromethoxy and difluorophenyl groups	Potential antifungal and anticancer
N-[4-(difluoromethoxy)phenyl]-2-(5-ethyl-1-benzofuran-3-yl)acetamide	C19H17F2N O3	Difluoromethoxy group, benzofuran moiety	Antimicrobial and anticancer
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Thiazolyl and isoindoline-1,3-dione moieties	Antimitotic activity